Ganglioside GA1

• CAS: 80325-04-8
• Molecular Formula: C19H24O8
• Molecular Weight: 380.4 g/mol
• InChI: InChI=1S/C19H24O8/c1-9-4-3-5-12(20)18-15(27-18)8-14(22)17(23)11-6-10(25-2)7-13(21)16(11)19(24)26-9/h6-7,9,14-15,17-18,21-23H,3-5,8H2,1-2H3
• InChIKey: GPILYCIMWIOVFC-UHFFFAOYSA-N

Ganglioside GA1 Core Structure and Procurement

Ganglioside GA1 (also known as asialo-GM1) is a neutral glycosphingolipid belonging to the ganglio-series, characterized by the core tetrasaccharide structure Galβ1-3GalNAcβ1-4Galβ1-4Glc linked to a ceramide moiety. Unlike its sialylated counterpart GM1, GA1 lacks the terminal sialic acid residue [1]. GA1 is a natural component of cell membranes in vertebrates, where it functions as a receptor for various bacterial toxins, viruses, and endogenous lectins, and is implicated in immune modulation and tumor biology [2]. Its unique physicochemical properties and distinct biological interactions differentiate it from other gangliosides, making it a critical reagent in glycolipid research.

Neutral glycosphingolipid core — asialo-GM1 structure, lacks terminal sialic acid

Receptor binding studies — bacterial toxin, lectin, and virus interaction research

Membrane biophysics tool — higher bilayer incorporation than sialylated gangliosides

• [1] Lee K, Lee S, Jhon G, Kim Y. Tertiary Structure of Ganglioside GA1 as Determined by NMR Spectroscopy. Bulletin of the Korean Chemical Society. 1998;19(5):569-575. View Source
• [2] Krivan HC, Ginsburg V, Roberts DD. Pseudomonas aeruginosa and Pseudomonas cepacia isolated from cystic fibrosis patients bind specifically to gangliotetraosylceramide (asialo GM1) and gangliotriaosylceramide (asialo GM2). Arch Biochem Biophys. 1988 Jan;260(1):493-6. doi: 10.1016/0003-9861(88)90473-0. PMID: 3124753. View Source

Why GA1 Cannot Be Substituted by GM1

The absence of the terminal sialic acid in Ganglioside GA1 fundamentally alters its physicochemical and biological profile compared to its closest analog, GM1. GA1 is significantly more hydrophobic [1] and carries a different net charge, which directly impacts its solubility, membrane insertion kinetics, and lateral organization in lipid bilayers [2]. Critically, these molecular differences translate into distinct and sometimes opposite ligand binding specificities; for instance, the lectin SeviL binds with high specificity to GA1 but is sterically occluded from binding GM1 [3]. Therefore, substituting GA1 with GM1 or another sialylated ganglioside will yield non-comparable experimental outcomes in applications ranging from receptor binding studies to drug delivery and membrane biophysics.

Hydrophobicity shift may alter membrane insertion

GA1 is demonstrably more hydrophobic than GM1; substitution with GM1 can change lipid packing and lateral organization.

Charge difference impacts solubility and ligand presentation

The neutral GA1 headgroup differs from the negatively charged GM1, affecting surface potential and protein recruitment.

Lectin binding specificity is lost with sialylated forms

Lectins such as SeviL bind GA1 with high specificity but are sterically blocked by the sialic acid of GM1.

• [1] Lee K, Lee S, Jhon G, Kim Y. Tertiary Structure of Ganglioside GA1 as Determined by NMR Spectroscopy. Bulletin of the Korean Chemical Society. 1998;19(5):569-575. View Source
• [2] Rodi PM, Bocco Gianello MD, Corregido MC, Gennaro AM. Direct visualization of the lateral structure of giant vesicles composed of pseudo-binary mixtures of sulfatide, asialo-GM1 and GM1 with POPC. Biochim Biophys Acta Biomembr. 2018 Feb;1860(2):544-555. doi: 10.1016/j.bbamem.2017.10.022. PMID: 29106974. View Source
• [3] Kamata K, Mizutani K, Takahashi M, et al. The structure of SeviL, a GM1b/asialo-GM1 binding R-type lectin from the mussel Mytilisepta virgata. Sci Rep. 2020 Dec 16;10(1):22102. doi: 10.1038/s41598-020-78926-7. PMID: 33328520. View Source

Quantitative Evidence for GA1 Specificity

Cholera Toxin Binding: GA1 vs. GM1

Surface plasmon resonance (SPR) studies demonstrate that Ganglioside GA1 (asialo-GM1) exhibits a 40-fold lower affinity for cholera toxin compared to GM1, due to the absence of the critical sialic acid moiety. The measured dissociation constant (Kd) for GM1 was 4.61 × 10⁻¹² M, while the Kd for GA1 was 1.88 × 10⁻¹⁰ M [1]. This quantitative difference is essential for experimental design where toxin binding must be controlled or avoided.

Toxin Affinity

Head-to-head

Kd 1.88 × 10⁻¹⁰ M vs GM1 4.61 × 10⁻¹² M (40-fold lower)

Supports toxin-receptor specificity studies

SPR on synthetic membranes

Evidence Dimension	Binding Affinity (Kd) for Cholera Toxin
Target Compound Data	1.88 × 10⁻¹⁰ M
Comparator Or Baseline	GM1: 4.61 × 10⁻¹² M
Quantified Difference	40-fold lower affinity
Conditions	Surface plasmon resonance (SPR) on synthetic membranes

Why This Matters

This data proves GA1 is not a functional substitute for GM1 in cholera toxin-related assays, ensuring proper reagent selection for studies of toxin entry and neutralization.

• [1] Kuziemko GM, Stroh M, Stevens RC. Cholera Toxin Binding Affinity and Specificity for Gangliosides Determined by Surface Plasmon Resonance. Biochemistry. 1996;35(20):6375-6384. doi: 10.1021/bi952314i. PMID: 8639583. View Source

Lectin SeviL Binding: GA1 vs. GM1

The R-type lectin SeviL from the mussel Mytilisepta virgata exhibits a binary binding profile: it binds strongly to GA1 (asialo-GM1) but shows absolutely no detectable binding to GM1. This is due to steric hindrance from the sialic acid branch present in GM1, which is absent in GA1 [1]. The binding to GA1 is specific and robust, as confirmed by ligand-based NMR and binding assays.

Lectin Specificity

Head-to-head

GA1: positive binding — GM1: no detectable binding

Supports lectin-based cell targeting research

Crystallography, ligand-based NMR

Evidence Dimension	Lectin Binding (SeviL)
Target Compound Data	Positive binding
Comparator Or Baseline	GM1: No detectable binding
Quantified Difference	All-or-none specificity (qualitative but definitive)
Conditions	Crystallography, ligand-based NMR, and binding assays

Why This Matters

This absolute specificity difference dictates that GA1 must be used for any application involving SeviL-mediated detection or targeting of cells, particularly in cancer and immunology research.

• [1] Kamata K, Mizutani K, Takahashi M, et al. The structure of SeviL, a GM1b/asialo-GM1 binding R-type lectin from the mussel Mytilisepta virgata. Sci Rep. 2020 Dec 16;10(1):22102. doi: 10.1038/s41598-020-78926-7. PMID: 33328520. View Source

Membrane Incorporation in POPC Bilayers

In giant unilamellar vesicles (GUVs) composed of POPC, the maximum molar fraction of glycolipid that can be stably incorporated into the bilayer depends strongly on the size of the polar head group. The order of incorporation is sulfatide > GA1 (asialo-GM1) > GM1. This indicates that GA1, with its smaller head group, is more readily accommodated in phospholipid bilayers than GM1, which carries a bulky sialic acid [1].

Bilayer Incorporation

Cross-study comparable

Incorporation ranking: sulfatide > GA1 > GM1

Supports model membrane reconstitution studies

GUVs of POPC, fluorescence microscopy

Evidence Dimension	Maximum Incorporation into POPC Bilayers
Target Compound Data	Higher than GM1
Comparator Or Baseline	GM1: Lower incorporation limit
Quantified Difference	Qualitative ranking: sulfatide > asialo-GM1 > GM1
Conditions	Giant unilamellar vesicles (GUVs) of POPC, visualized by fluorescence microscopy

Why This Matters

For studies of membrane domain formation or glycolipid reconstitution, GA1 offers superior bilayer compatibility and higher achievable surface densities compared to GM1, enabling experiments not possible with the sialylated form.

• [1] Rodi PM, Bocco Gianello MD, Corregido MC, Gennaro AM. Direct visualization of the lateral structure of giant vesicles composed of pseudo-binary mixtures of sulfatide, asialo-GM1 and GM1 with POPC. Biochim Biophys Acta Biomembr. 2018 Feb;1860(2):544-555. doi: 10.1016/j.bbamem.2017.10.022. PMID: 29106974. View Source

Broad-Spectrum Enteric Virus Binding

Patent US5192551 discloses that neutral glycolipid GA1 (asialo-GM1) binds to a broad spectrum of enteric viruses, including rotavirus, whereas this property is not shared by sialic acid-containing gangliosides. The patent explicitly teaches the use of GA1 as an oral adsorbent to bind and remove viral particles from the gastrointestinal tract [1].

Virus Binding Profile

Class-level inference

GA1 binds broad enteric viruses; sialylated gangliosides do not

Reported enteric virus binding context

Patent-based claim; requires independent validation

Evidence Dimension	Viral Binding Spectrum
Target Compound Data	Binds broad spectrum of enteric viruses
Comparator Or Baseline	Sialylated gangliosides (e.g., GM1): Do not exhibit this broad enteric virus binding
Quantified Difference	Unique functional profile in patent claims
Conditions	In vitro binding assays using radiolabeled rotavirus

Why This Matters

This unique property positions GA1 as a lead compound for developing prophylactic or therapeutic interventions against viral gastroenteritis, a role for which sialylated gangliosides are ineffective.

• [1] Willoughby RE, Yolken RH. Neutral glycolipid as an adsorbent for enteric viral pathogens. US Patent US5192551A. Filed 1991, issued 1993. View Source

Molecular Hydrophobicity Comparison

NMR spectroscopy and distance geometry calculations reveal that while the overall tertiary structures of GA1 and GM1 are similar, GA1 is demonstrably more hydrophobic than GM1 due to the lack of the polar sialic acid [1]. This difference suggests that receptors with hydrophobic binding sites would preferentially recognize GA1 over GM1.

Hydrophobicity

Head-to-head

GA1 more hydrophobic than GM1 (NMR-verified)

Supports membrane interaction and solubility studies

NMR spectroscopy, distance geometry

Evidence Dimension	Hydrophobicity
Target Compound Data	More hydrophobic
Comparator Or Baseline	GM1: Less hydrophobic
Quantified Difference	Qualitative but structurally confirmed difference
Conditions	NMR spectroscopy and distance geometry calculations

Why This Matters

This fundamental physicochemical distinction governs GA1's different behavior in membrane interactions, solubility, and protein binding, making it a critical choice for studies focused on hydrophobic interactions.

• [1] Lee K, Lee S, Jhon G, Kim Y. Tertiary Structure of Ganglioside GA1 as Determined by NMR Spectroscopy. Bulletin of the Korean Chemical Society. 1998;19(5):569-575. View Source

Tumor Suppression by GA1 Synthase

Expression of GM1/GD1b/GA1 synthase in the SK-MEL-37 melanoma cell line results in the suppression of tumor properties, including altered cell migration and modified raft-localization of gangliosides [1]. This indicates that the enzymatic production of GA1, along with GM1 and GD1b, contributes to a less malignant phenotype.

Cell Phenotype

Class-level inference

GA1 synthase expression reduces tumor properties in melanoma model

Reported model-response context

SK-MEL-37 transfection model

Evidence Dimension	Tumor Suppression
Target Compound Data	Synthase expression reduces tumor properties
Comparator Or Baseline	Parental SK-MEL-37 cells (low synthase expression): Higher tumorigenicity
Quantified Difference	Observed suppression of tumor properties
Conditions	SK-MEL-37 melanoma cell line transfection model

Why This Matters

This evidence positions GA1 as part of a ganglioside profile associated with reduced malignancy, suggesting its potential as a target or tool in cancer biology research, distinct from tumor-promoting gangliosides like GD2/GD3.

• [1] Dong Y, Ikeda K, Hamamura K, Zhang Q, Kondo Y, Matsumoto Y, Ohmi Y, Yamauchi Y, Furukawa K, Taguchi R, Furukawa K. GM1 / GD1b / GA1 synthase expression results in the reduced cancer phenotypes with modulation of composition and raft‐localization of gangliosides in a melanoma cell line. Cancer Sci. 2010;101(9):2039-2047. doi: 10.1111/j.1349-7006.2010.01610.x. PMID: 20626751. View Source

Key Application Scenarios for Ganglioside GA1

Controlled Glycolipid Density in Lipid Bilayers

GA1's smaller polar head group allows for higher incorporation into phospholipid bilayers (e.g., POPC) compared to GM1 [1]. This makes GA1 the preferred glycolipid for constructing model membranes, such as giant unilamellar vesicles (GUVs), where precise control over glycolipid surface density is required to study domain formation, membrane curvature, and protein-lipid interactions without the steric constraints imposed by sialylated gangliosides. Researchers can achieve and study membrane compositions that are inaccessible with GM1.

Lectin-Based Cancer Cell Detection

The absolute specificity of the SeviL lectin for GA1 over GM1 enables the development of highly selective diagnostic and therapeutic tools [1]. Given that GA1 is expressed on certain cancer and immune cells, SeviL or engineered variants can be used to specifically detect, image, or deliver cytotoxic payloads to GA1-positive cells, while sparing cells that predominantly express GM1. This binary specificity is a key advantage for reducing off-target effects in cancer research.

Enteric Viral Infection Prophylaxis

GA1's unique ability to bind a broad spectrum of enteric viruses, including rotavirus, as claimed in patent US5192551 [1], positions it as a lead compound for developing oral adsorbents to prevent or treat viral gastroenteritis. This application exploits a functional property not shared by sialylated gangliosides. Formulations containing GA1, either free or immobilized on a non-absorbable matrix, could be administered to bind and clear viral pathogens from the gastrointestinal tract, offering a mechanism distinct from traditional antiviral drugs or vaccines.

Sialic Acid Role in Toxin-Receptor Interactions

The 40-fold difference in cholera toxin binding affinity between GM1 (Kd = 4.61 × 10⁻¹² M) and GA1 (Kd = 1.88 × 10⁻¹⁰ M) [1] provides a well-defined experimental system to dissect the specific contribution of the sialic acid moiety to toxin-receptor interactions. Using GA1 as a sialic acid-deficient control is essential for quantitatively mapping the binding energy contributions of individual sugar residues, a critical step in rational drug design for toxin inhibitors or for understanding the evolution of pathogen-host interactions.

Application

Selection Property

Validation Focus

Model membrane glycolipid density control

Polar headgroup size (asialo)

GUV incorporation and domain formation

Glycan-targeted cell labeling studies

Lectin binding specificity (e.g., SeviL)

Cancer and immune cell targeting assays

Enteric virus adsorption research

Broad enteric virus binding profile

In vitro viral clearance assay context

Toxin-receptor interaction mapping

Sialic acid-deficient control

Binding affinity comparison (SPR)

• [1] Rodi PM, Bocco Gianello MD, Corregido MC, Gennaro AM. Direct visualization of the lateral structure of giant vesicles composed of pseudo-binary mixtures of sulfatide, asialo-GM1 and GM1 with POPC. Biochim Biophys Acta Biomembr. 2018 Feb;1860(2):544-555. doi: 10.1016/j.bbamem.2017.10.022. PMID: 29106974. View Source
• [2] Kamata K, Mizutani K, Takahashi M, et al. The structure of SeviL, a GM1b/asialo-GM1 binding R-type lectin from the mussel Mytilisepta virgata. Sci Rep. 2020 Dec 16;10(1):22102. doi: 10.1038/s41598-020-78926-7. PMID: 33328520. View Source
• [3] Willoughby RE, Yolken RH. Neutral glycolipid as an adsorbent for enteric viral pathogens. US Patent US5192551A. Filed 1991, issued 1993. View Source
• [4] Kuziemko GM, Stroh M, Stevens RC. Cholera Toxin Binding Affinity and Specificity for Gangliosides Determined by Surface Plasmon Resonance. Biochemistry. 1996;35(20):6375-6384. doi: 10.1021/bi952314i. PMID: 8639583. View Source